Cas no 2490344-61-9 (rac-1-(1R,5S)-spirobicyclo3.2.0heptane-2,2'-1,3dioxolan-5-ylmethanamine, cis)

• Product Name: rac-1-(1R,5S)-spirobicyclo3.2.0heptane-2,2'-1,3dioxolan-5-ylmethanamine, cis
• CAS No: 2490344-61-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5671054
• PubChem ID: 155822022
• Update Time: 2025-07-17

rac-1-(1R,5S)-spirobicyclo3.2.0heptane-2,2'-1,3dioxolan-5-ylmethanamine, cis Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,5S)-spiro[bicyclo[3.2.0]heptane-2,2'-[1,3]dioxolan]-5-yl]methanamine
• EN300-27118154
• [(1'S,5'R)-Spiro[1,3-dioxolane-2,4'-bicyclo[3.2.0]heptane]-1'-yl]methanamine
• 2490344-61-9
• rac-1-(1R,5S)-spirobicyclo3.2.0heptane-2,2'-1,3dioxolan-5-ylmethanamine, cis

• Inchi： 1S/C10H17NO2/c11-7-9-2-1-8(9)10(4-3-9)12-5-6-13-10/h8H,1-7,11H2/t8-,9-/m1/s1
• InChI Key： RJZBITFCTQKAKN-RKDXNWHRSA-N
• SMILES： O1CCOC21CC[C@@]1(CN)CC[C@H]12

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-1-(1R,5S)-spirobicyclo3.2.0heptane-2,2'-1,3dioxolan-5-ylmethanamine, cis

Comprehensive Overview of rac-1-(1R,5S)-spirobicyclo[3.2.0]heptane-2,2'-1,3-dioxolan-5-ylmethanamine, cis (CAS No. 2490344-61-9)

The compound rac-1-(1R,5S)-spirobicyclo[3.2.0]heptane-2,2'-1,3-dioxolan-5-ylmethanamine, cis (CAS No. 2490344-61-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its spirobicyclo[3.2.0]heptane core, combined with a 1,3-dioxolane ring, presents a rigid and stereochemically defined scaffold, making it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to other neuroactive compounds.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their ability to enhance drug-like properties such as metabolic stability and binding affinity. The cis configuration of this compound further adds to its uniqueness, as stereochemistry often plays a critical role in biological activity. This molecule's methanamine moiety also opens doors for further derivatization, enabling the development of targeted therapies for conditions like anxiety, depression, and neurodegenerative diseases—topics frequently searched in scientific and medical communities.

The synthesis of rac-1-(1R,5S)-spirobicyclo[3.2.0]heptane-2,2'-1,3-dioxolan-5-ylmethanamine, cis involves sophisticated organic transformations, including cyclization and stereoselective reactions. Its CAS No. 2490344-61-9 serves as a key identifier for researchers sourcing high-purity samples for preclinical studies. Given the growing emphasis on AI-driven drug discovery, this compound's structural features align well with computational approaches to predict its pharmacokinetic and pharmacodynamic properties, a hot topic in modern pharmaceutical research.

From an industrial perspective, the scalability of its synthesis is a critical consideration. Companies specializing in custom synthesis and contract research are increasingly exploring efficient routes to produce this compound at scale. Its potential as a chiral building block for asymmetric synthesis further enhances its appeal, particularly in the development of enantiomerically pure drugs—a trend dominating the pharmaceutical landscape.

Environmental and regulatory aspects of rac-1-(1R,5S)-spirobicyclo[3.2.0]heptane-2,2'-1,3-dioxolan-5-ylmethanamine, cis are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating greener synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader industry shift toward green chemistry, a frequently searched term among chemists and environmental scientists.

In summary, rac-1-(1R,5S)-spirobicyclo[3.2.0]heptane-2,2'-1,3-dioxolan-5-ylmethanamine, cis (CAS No. 2490344-61-9) represents a promising candidate for drug development, with its intricate structure and versatile applications. Its relevance to cutting-edge research areas, such as CNS therapeutics and AI-aided molecular design, ensures its continued prominence in scientific literature and industrial pipelines.